Cas no 6739-80-6 (4-(2-Oxopyrrolidin-1-yl)butanoic acid)

• Product Name: 4-(2-Oxopyrrolidin-1-yl)butanoic acid
• CAS No: 6739-80-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD05237227
• CID: 1067620
• PubChem ID: 329775518
• Update Time: 2025-04-20

4-(2-Oxopyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxopyrrolidin-1-yl)butanoic acid
• 4-(2-Oxo-pyrrolidin-1-yl)-butyric acid
• 4-(2-oxo-1-pyrrolidinyl)butanoic acid
• 4-(2-oxopyrrolidin-1-yl)butanoic acid(SALTDATA: FREE)
• 4-(2-Oxo-pyrrolidino)-buttersaeure
• 4-(2-oxo-pyrrolidino)-butyric acid
• 4-(2-oxopyrrolidinyl)butanoic acid
• 4-(2-oxopyrrolidinyl)butyric acid
• BB_SC-3707
• 6739-80-6
• 4-(2-oxopyrrolidin-1-yl)butanoicacid
• 4-(2-Oxopyrrolidin-1-yl)butanoic acid, AldrichCPR
• 4-(2-oxo-pyrrolidin-1-yl)butyric acid
• MFCD05237227
• TS-00152
• FT-0677236
• CS-0312611
• 4-(2-OXO-PYRROLIDIN-1-YL)-BUTYRICACID
• BB 0240557
• SCHEMBL855306
• DTXSID40389846
• HMS1693K21
• 4_2_oxopyrrolidin_1_yl_butanoic_acid
• AKOS000139776
• STK500382
• DA-18492
• ALBB-000120
• BBL010141

• MDL： MFCD05237227
• Inchi： 1S/C8H13NO3/c10-7-3-1-5-9(7)6-2-4-8(11)12/h1-6H2,(H,11,12)
• InChI Key： WRDMYTORSDPYMO-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCCC(=O)O

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.209
• Melting Point: Not available
• Boiling Point: 402.6°C at 760 mmHg
• Flash Point: 197.3°C
• Refractive Index: 1.509
• PSA: 57.61000
• LogP: 0.41150
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-(2-Oxopyrrolidin-1-yl)butanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids